SJF-8240

Specification

• Molecular Formula: C58H65F2N7O11S
• Molecular Weight: 1106.2 g/mol
• IUPAC Name: 1-N'-[3-fluoro-4-[7-[3-[3-[3-[[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-3-oxopropoxy]propoxy]propoxy]-6-methoxyquinolin-4-yl]oxyphenyl]-1-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
• Standard InChI: InChI=1S/C58H65F2N7O11S/c1-35-51(79-34-63-35)37-10-8-36(9-11-37)32-62-53(70)45-29-41(68)33-67(45)54(71)52(57(2,3)4)66-50(69)19-27-76-24-6-23-75-25-7-26-77-49-31-44-42(30-48(49)74-5)46(18-22-61-44)78-47-17-16-40(28-43(47)60)65-56(73)58(20-21-58)55(72)64-39-14-12-38(59)13-15-39/h8-18,22,28,30-31,34,41,45,52,68H,6-7,19-21,23-27,29,32-33H2,1-5H3,(H,62,70)(H,64,72)(H,65,73)(H,66,69)/t41-,45+,52-/m1/s1
• Standard InChI Key: SCUZPTNDZHEHLB-ZWUDBOSPSA-N
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)CCOCCCOCCCOC4=CC5=NC=CC(=C5C=C4OC)OC6=C(C=C(C=C6)NC(=O)C7(CC7)C(=O)NC8=CC=C(C=C8)F)F)O
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)CCOCCCOCCCOC4=CC5=NC=CC(=C5C=C4OC)OC6=C(C=C(C=C6)NC(=O)C7(CC7)C(=O)NC8=CC=C(C=C8)F)F)O

Introduction

The compound 1-N'-[3-fluoro-4-[7-[3-[3-[3-[[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-3-oxopropoxy]propoxy]propoxy]-6-methoxyquinolin-4-yl]oxyphenyl]-1-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide is a complex organic molecule with potential applications in medicinal chemistry, particularly in the treatment of various diseases, including cancer. This compound is classified as a small molecule with a highly intricate structure that incorporates multiple functional groups.

Synthesis and Preparation

The synthesis of such complex organic compounds involves a multi-step process that requires careful control of reaction conditions, including temperature, solvent choice, and reaction time, to ensure high yields and purity. The process typically involves the assembly of various functional groups and the use of protecting groups to ensure the correct stereochemistry and regiochemistry.

Potential Applications

• Cancer Treatment: Compounds like this are often researched as targeted therapy agents for specific types of cancer, leveraging their ability to interact with specific biological targets.

• Protein Kinase Interactions: These compounds can be used to study protein kinase interactions and signaling pathways, which are crucial in understanding cellular processes and developing therapeutic interventions.

Research Findings

While specific research findings for this exact compound are not detailed in the available literature, compounds with similar structures are being explored for their pharmacological properties. These include modulating protein kinase activity, which is important in cellular proliferation and other biological processes.

Data Table: Comparison of Related Compounds

Compound	Molecular Weight	Potential Application
1-N'-[3-fluoro-4-[7-[2-[2-[3-[[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]amino]-3-oxopropoxy]ethoxy]ethoxy]-6-methoxyquinolin-4-yl]oxyphenyl]-1-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide	1078.2 g/mol	Cancer treatment, protein kinase interactions
N-{3-fluoro-4-[(7-methoxyquinolin-4-yl)oxy]phenyl}-1-[(2S)-2-hydroxypropyl]-5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxamide	Not specified	Potential therapeutic applications